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Introduction

2,3,3-Trimethylheptane is a branched-chain alkane, a member of the decane isomer family,
with the molecular formula Ci1o0H22.[1][2][3] As a saturated hydrocarbon, it consists solely of
carbon and hydrogen atoms connected by single bonds, rendering it a non-polar compound
with relatively low reactivity.[2][4] Its specific branching pattern—a heptane backbone with three
methyl groups at the C2 and C3 positions—imparts distinct physicochemical properties
compared to its linear counterpart, n-decane, and its other 74 isomers.[5][6] These properties,
such as boiling point, density, and viscosity, are critical in its potential applications, which are
broadly shared with other decane isomers, including roles as components in specialty fuels,
solvents, and as chemical intermediates.[1] This guide provides a detailed exploration of the
molecular structure, physical and chemical properties, synthesis, and analytical
characterization of 2,3,3-trimethylheptane, grounded in established scientific principles and
standard experimental methodologies.

Molecular Identification and Structure

The fundamental identity of a chemical compound is established by its unique identifiers and
molecular structure.
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1.1 Chemical Identifiers Key identifiers for 2,3,3-trimethylheptane are cataloged below:

Identifier Value Source
IUPAC Name 2,3,3-trimethylheptane [7]

CAS Number 52896-93-2 [81[9]
Molecular Formula CioH22 [31[8]
Molecular Weight 142.28 g/mol [7]
Canonical SMILES CCCcCc(o)(o)c(oce [7]

InChl=1S/C10H22/c1-6-7-8-
InChl 8]
10(4,5)9(2)3/h9H,6-8H2,1-5H3

QACXEXNKLFWKLK-
InChlKey [8]
UHFFFAOYSA-N

1.2 Molecular Structure The structure of 2,3,3-trimethylheptane features a seven-carbon main
chain (heptane). A single methyl group is attached to the second carbon (C2), and two methyl
groups are attached to the third carbon (C3). This arrangement includes one chiral center at
the C2 position, though the compound is typically handled as a racemic mixture. The tertiary
carbon at C2 and the quaternary carbon at C3 significantly influence the molecule's steric
hindrance and stability.

Caption: Molecular graph of 2,3,3-trimethylheptane.

Physical and Thermodynamic Properties

The physical properties of 2,3,3-trimethylheptane are dictated by its molecular structure. As a
non-polar molecule, the primary intermolecular forces are weak van der Waals forces.[10] The
significant branching lowers its boiling point relative to n-decane (174 °C) by reducing the
effective surface area for these interactions.[1][11]

2.1 Summary of Physical Properties

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/product/b12641461?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/2_3_3-Trimethylheptane
https://webbook.nist.gov/cgi/cbook.cgi?ID=52896-93-2
https://webbook.nist.gov/cgi/cbook.cgi?ID=C52896932&Mask=2000
https://wap.guidechem.com/encyclopedia/2-3-3-trimethylheptane-dic715428.html
https://webbook.nist.gov/cgi/cbook.cgi?ID=52896-93-2
https://pubchem.ncbi.nlm.nih.gov/compound/2_3_3-Trimethylheptane
https://pubchem.ncbi.nlm.nih.gov/compound/2_3_3-Trimethylheptane
https://webbook.nist.gov/cgi/cbook.cgi?ID=52896-93-2
https://webbook.nist.gov/cgi/cbook.cgi?ID=52896-93-2
https://www.benchchem.com/product/b12641461?utm_src=pdf-body
https://www.benchchem.com/product/b12641461?utm_src=pdf-body
https://www.benchchem.com/product/b12641461?utm_src=pdf-body
https://taylorandfrancis.com/knowledge/Engineering_and_technology/Chemical_engineering/Decane/
https://docbrown.info/page06/isomers/isom-c10h22.htm
https://m.youtube.com/watch?v=KsCAY_66jsY
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12641461?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory
Check Availability & Pricing

Property Value Unit Source(s)
Boiling Point 161.6 °C (at 760 mmHg)
Density 0.733 g/cm3
Refractive Index 1.412 (at 20°C)
Flash Point 43.8 °C
Vapor Pressure 2.94 mmHg (at 25°C)
Enthalpy of
46.90 kJ/mol [12]

Vaporization (AvapH©)

Kovats Retention
Index (non-polar 932

column)

- [9]

2.2 Experimental Determination of Physical Properties Authoritative and reproducible

determination of physical properties relies on standardized protocols, such as those published

by ASTM International.
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Boiling Point Determination (ASTM D2887) Density Determination (ASTM D4052)
Inject Sample into Gas Chromatograph Inject Liquid Sample into Oscillating U-tube
Elute Components by Boiling Point Measure Oscillation Period
\ \
Generate Chromatogram Calibrate with Fluids of Known Density (Air, Water)
\ \
Calibrate Time Axis with n-Alkane Standards Calculate Sample Density

;

Determine Boiling Point Distribution

3,3-Dimethyl-2-pentanone 1. Diethyl Ether Grignard Adduct | 2. H3O* workup Dehydration (H2S0a4, heat) 3. Reduction Hydrogenation (Hz, Pd/C)
+ n-Butylmagnesium Bromide (Tertiary Alkoxide) (Alkene Mixture) (Final Product)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States
Phone: (601) 213-4426
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